Cas no 1804783-53-6 (2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804783-53-6
• MF: C₁₀H₉F₃N₂O₂
• MW: 246.185872793198
• CID: 4813336
• Update Time: 2025-10-17

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C10H9F3N2O2/c1-6-7(3-4-14)5-8(9(15-6)16-2)17-10(11,12)13/h5H,3H2,1-2H3
• InChI Key： XJRNTZCVJGRQSJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(N=C(C)C(CC#N)=C1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile, also known by its CAS number 1804783-53-6, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely recognized for their unique chemical properties and versatility in chemical synthesis. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methoxy group, a methyl group, a trifluoromethoxy group, and an acetonitrile group. These substituents contribute to its distinct chemical behavior and make it an interesting subject of study in both academic and industrial research.

The synthesis of 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. The process typically starts with the preparation of the pyridine ring, followed by the introduction of the substituents at specific positions. The methoxy and trifluoromethoxy groups are introduced through nucleophilic aromatic substitution reactions, while the acetonitrile group is added via a cyanoation process. The methyl group is introduced through alkylation or methylation reactions. The precise control of reaction conditions is crucial to ensure the correct regioselectivity and stereochemistry of the product.

One of the most notable features of this compound is its high stability and reactivity. The presence of electron-donating groups like methoxy and methyl enhances the electron density of the pyridine ring, making it more susceptible to electrophilic attacks. On the other hand, the trifluoromethoxy group is an electron-withdrawing group that can deactivate certain positions on the ring for nucleophilic substitution. This combination of substituents makes 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile an excellent candidate for various chemical transformations.

In recent years, there has been growing interest in exploring the potential applications of this compound in pharmaceuticals and agrochemicals. For instance, researchers have investigated its role as a building block for synthesizing bioactive molecules with potential anti-inflammatory, antitumor, or antimicrobial properties. The acetonitrile group in particular has been shown to enhance the solubility and bioavailability of such compounds, making them more suitable for therapeutic applications.

Beyond its role in drug discovery, 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) or light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising their mechanical properties.

The environmental impact of this compound is another area of active research. While it exhibits high stability under normal conditions, studies have shown that it can undergo biodegradation under specific microbial or enzymatic conditions. This suggests that it may be possible to develop eco-friendly processes for its synthesis and disposal, reducing its environmental footprint.

In conclusion, 2-Methoxy-6-methyl-3-(trifluoromethoxy)pyridine-5-acetonitrile is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis, while its stability and solubility properties position it as a promising candidate for use in pharmaceuticals and materials science. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.